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Compound of Interest

Compound Name: 2-NP-Dnsah-13C6

Cat. No.: B15600194 Get Quote

The following provides essential safety and logistical information for the proper disposal of 2-
NP-Dnsah-13C6, a high-purity reference standard used in analytical chemistry.[1][2]

Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance. This guidance is intended for researchers, scientists, and drug

development professionals.

Hazard and Handling Summary
For quick reference, the table below summarizes the key hazard and handling information for

2-NP-Dnsah-13C6.
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Hazard Classification
Handling and Storage
Precautions

Personal Protective
Equipment (PPE)

Highly flammable liquid and

vapor

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking.

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Harmful if swallowed, in

contact with skin, or if inhaled

Avoid breathing vapor. Do not

eat, drink, or smoke when

using this product.

Use in a well-ventilated area.

Causes serious eye irritation Avoid contact with eyes. Wear eye or face protection.

Storage

Store in a refrigerator at 2-8°C

in a closed container, away

from light and moisture.[3]

N/A

Pre-Disposal and Spill Management
Before beginning the disposal process, ensure you are familiar with the hazards of 2-NP-
Dnsah-13C6. In the event of a spill or accidental release, follow these steps:

Ensure Proper Ventilation and Remove Ignition Sources: Evacuate personnel to a safe area

and ensure the space is well-ventilated.[4][5] Remove all sources of ignition, as vapors may

form explosive concentrations.[4][5]

Utilize Personal Protective Equipment (PPE): Always wear appropriate PPE, including

gloves, eye and face protection, and protective clothing, when handling the material.[4]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[4][5]

Clean-Up: For containment and clean-up, use an electrically protected vacuum cleaner or

wet-brushing to collect the spilled material.[4][5]

Step-by-Step Disposal Procedure
The disposal of 2-NP-Dnsah-13C6 must be in accordance with all local, regional, national, and

international regulations.[4] The following is a general procedural guide:
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Consult Local Regulations: Before disposal, consult your institution's Environmental Health

and Safety (EHS) office or the relevant local authorities to understand the specific

requirements for chemical waste disposal.

Prepare for Disposal: Place the collected 2-NP-Dnsah-13C6 waste into a designated and

properly labeled container for disposal.[4][5]

Segregate Chemical Waste: Ensure that the waste container for 2-NP-Dnsah-13C6 is

segregated from other incompatible waste streams.

Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to

collect and dispose of the chemical waste. Do not attempt to dispose of this chemical

through standard laboratory drains or as regular solid waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-NP-Dnsah-
13C6.
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Caption: Disposal workflow for 2-NP-Dnsah-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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